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Compound of Interest |

Compound Name: 3-Bromo-5-(m-tolyl)pyridine
CAS No.: 1070882-67-5
Cat. No.: B7853799
Get Quote
. J

Pyridines are a cornerstone of medicinal chemistry, forming the core scaffold of numerous
FDA-approved drugs.[1] Their unique chemical properties, including their basicity, ability to
participate in hydrogen bonding, and versatile reactivity, make them a "privileged" structure in
drug design.[1][2] The introduction of specific substituents onto the pyridine ring allows for the
fine-tuning of a molecule's physicochemical properties, such as lipophilicity and metabolic
stability, which are critical for its pharmacokinetic and pharmacodynamic profile.[3]

This guide focuses on 3-Bromo-5-(m-tolyl)pyridine, a member of the 3-bromo-5-arylpyridine
family. While specific data for the meta-tolyl isomer is not extensively reported in public
literature, this document will provide a comprehensive overview based on established chemical
principles and data from closely related analogs, such as the ortho- and para-tolyl derivatives.
We will delve into its chemical structure, plausible synthetic methodologies with a focus on
palladium-catalyzed cross-coupling reactions, and its potential applications as a versatile
building block for the development of novel therapeutic agents.

Core Compound Data and Physicochemical
Properties
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The defining feature of 3-Bromo-5-(m-tolyl)pyridine is its biaryl structure, connecting a
pyridine ring and a toluene ring. The bromine atom at the 3-position serves as a highly versatile
synthetic handle for further molecular elaboration.

Value (Predicted/Analog-

Property Reference
Based)
Molecular Formula C12H10BrN [41[5]
Molecular Weight 248.12 g/mol [4115]
Likely an off-white to pale
Appearance ) [6]
yellow solid

Expected to be soluble in
N common organic solvents
Solubility . [6]
(e.g., DMF, DMSO, chlorinated

hydrocarbons)

Should be stored in a dry,
Storage sealed container, potentially at [4]
2-8°C

Chemical Structure of 3-Bromo-5-(m-tolyl)pyridine
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Preparation ) ) L
Reaction Isolation & Purification

Combine Reactants:
3,5-Dibromopyridine Purge with Inert Gas ‘Add Anhydrous Solvent Heat Mixture Monitor Progress Cool & Quench Purify via Column
m-Tolylboronic acid (Ar or N2) & Degassed Water (80-100°C) (TLC/LC-MS) (Add Water) Extract with Organic Solvent Wash, Dry & Concentrate Chromatography
Pd Catalyst & Base

Start: 3-Bromo-5-(m-tolyl)pyridine
(Versatile Building Block)

unctionalization
of Bromine

Chemical Diversification
(e.g., Buchwald-Hartwig, Sonogashira)

(Generate Compound Librara

High-Throughput Screening
(Biological Assays)
Gdentify 'Hit' Compounds)

Lead Optimization (SAR)
- Potency
- Selectivity
- ADME Properties

Preclinical Candidate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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